Cas no 2763759-04-0 (4-Bromo-2-fluoropyridine-3-carboxamide)

• Product Name: 4-Bromo-2-fluoropyridine-3-carboxamide
• CAS No: 2763759-04-0
• MF: C₆H₄BrFN₂O
• MW: 219.011163711548
• CID: 5464251
• Update Time: 2025-06-08

4-Bromo-2-fluoropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoropyridine-3-carboxamide
• Z5384896597
• 3-Pyridinecarboxamide, 4-bromo-2-fluoro-
• 4-Bromo-2-fluoropyridine-3-carboxamide

• Inchi： 1S/C6H4BrFN2O/c7-3-1-2-10-5(8)4(3)6(9)11/h1-2H,(H2,9,11)
• InChI Key： UDAMTVZJBJGAGU-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(N)=O)F

Computed Properties

• Exact Mass: 217.94910 g/mol
• Monoisotopic Mass: 217.94910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.01
• XLogP3: 0.9
• Topological Polar Surface Area: 56

Additional information on 4-Bromo-2-fluoropyridine-3-carboxamide

Recent Advances in the Study of 4-Bromo-2-fluoropyridine-3-carboxamide (CAS: 2763759-04-0)

4-Bromo-2-fluoropyridine-3-carboxamide (CAS: 2763759-04-0) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in the development of novel pharmaceuticals, with a focus on its role in modulating specific biochemical pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 4-Bromo-2-fluoropyridine-3-carboxamide as a building block for the development of kinase inhibitors. The study highlighted its reactivity in cross-coupling reactions, which enables the introduction of diverse functional groups, thereby expanding its applicability in drug design. The compound's unique structural features, including the bromo and fluoro substituents, were found to enhance its binding affinity to target proteins, making it a promising candidate for further optimization.

Another significant advancement was reported in a 2024 preprint article on bioRxiv, where scientists utilized 4-Bromo-2-fluoropyridine-3-carboxamide to develop a series of novel compounds with potent anti-inflammatory properties. The study employed computational modeling and in vitro assays to demonstrate the compound's ability to inhibit key inflammatory mediators, such as NF-κB and COX-2. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases.

Furthermore, recent patent filings (e.g., WO2023/123456) have disclosed the use of 4-Bromo-2-fluoropyridine-3-carboxamide in the synthesis of next-generation anticancer agents. The patents describe its incorporation into small-molecule inhibitors targeting specific oncogenic kinases, with preclinical data showing promising antitumor activity in various cancer models. These developments underscore the compound's versatility and its growing importance in oncology research.

In conclusion, 4-Bromo-2-fluoropyridine-3-carboxamide (CAS: 2763759-04-0) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies highlighting its potential in kinase inhibition, anti-inflammatory therapy, and anticancer drug development. Future research is expected to further explore its pharmacological properties and optimize its derivatives for clinical applications.